molecular formula C28H32O6 B1621768 Mebenoside CAS No. 55902-93-7

Mebenoside

Cat. No. B1621768
CAS RN: 55902-93-7
M. Wt: 464.5 g/mol
InChI Key: MYVXMYUGQJQBIV-OYDXEKDZSA-N
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Description

Mebenoside is an anti-inflammatory agent . It is used for research and development purposes . The molecular formula of Mebenoside is C28H32O6 and it has a molecular weight of 464.55 .


Molecular Structure Analysis

The molecular structure of Mebenoside is represented by the formula C28H32O6 . The exact mass is 464.22 and the molecular weight is 464.558 . The elemental composition is Carbon: 72.39%, Hydrogen: 6.94%, Oxygen: 20.66% .

Scientific Research Applications

Software Design for Empowering Scientists

The paper by Roure and Goble (2009) explores how digital advancements, such as data analysis and simulation, can enhance scientific research. This includes the use of systems like the Taverna Workbench for managing scientific workflows, which could be relevant in the research of substances like Mebenoside (Roure & Goble, 2009).

Workflow Environments in Life Sciences

Oinn et al. (2006) discuss the development of the Taverna Workbench, designed for life sciences research. This tool assists in managing complex workflows involving data analysis, potentially applicable to Mebenoside research (Oinn et al., 2006).

Hematopoiesis-Stimulating Effects of Adenosine A3 Receptor Agonist

Hofer et al. (2006) investigated the effects of an adenosine A3 receptor agonist on bone marrow in mice. This study's methodologies and findings could be relevant to researching Mebenoside's impact on cellular systems (Hofer et al., 2006).

Hematopoiesis in Sublethally Irradiated Mice

A study by Hofer et al. (2010) examined the role of an adenosine A3 receptor agonist in modulating hematopoiesis in irradiated mice, providing a potential framework for studying Mebenoside in similar contexts (Hofer et al., 2010).

Biomedical Research Frameworks

Glez-Peña et al. (2010) describe AIBench, a framework for developing biomedical applications. This framework could support the rapid development of applications for Mebenoside research (Glez-Peña et al., 2010).

Experimental Activities in Marine Environment

Verlaan's (2007) paper discusses the environmental effects of marine scientific research, which might be applicable to Mebenoside studies if they involve marine ecosystems (Verlaan, 2007).

Metabolism and Elimination Studies

Research by Moos et al. (2016) on the metabolism and elimination of certain parabens in human urine could provide insights into similar processes for Mebenoside (Moos et al., 2016).

Safety And Hazards

When handling Mebenoside, it’s important to avoid breathing mist, gas, or vapours. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of spill/leak .

properties

IUPAC Name

(3R,4R,5R)-5-[(1R)-1,2-bis(phenylmethoxy)ethyl]-2-methoxy-4-phenylmethoxyoxolan-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H32O6/c1-30-28-25(29)27(33-19-23-15-9-4-10-16-23)26(34-28)24(32-18-22-13-7-3-8-14-22)20-31-17-21-11-5-2-6-12-21/h2-16,24-29H,17-20H2,1H3/t24-,25-,26-,27-,28?/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MYVXMYUGQJQBIV-OYDXEKDZSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1C(C(C(O1)C(COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1[C@@H]([C@H]([C@H](O1)[C@@H](COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H32O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

464.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Mebenoside

CAS RN

55902-93-7
Record name Mebenoside [INN:DCF]
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055902937
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name MEBENOSIDE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3852AA20EI
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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